1-(5-amino-1-methyl-1H-benzimidazol-2-yl)-2,2-dimethylpropane-1,3-diol
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Overview
Description
1-(5-amino-1-methyl-1H-benzimidazol-2-yl)-2,2-dimethylpropane-1,3-diol (abbreviated as 5-amino-1-methyl-1H-benzimidazol-2-yl)-2,2-dimethylpropane-1,3-diol or AMMBD) is a synthetic compound that has been studied for its potential applications in various scientific fields. It is a derivative of benzimidazole and is composed of an amino group and a dimethylpropane ring. It has been studied for its ability to act as a catalyst in organic synthesis, as well as its potential as an anti-inflammatory agent.
Scientific Research Applications
Antibacterial Activity
Imidazole derivatives have been reported to show significant antibacterial activity . They can be used in the development of new drugs to treat bacterial infections.
Antimycobacterial Activity
Some imidazole derivatives have been synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis . This suggests potential applications in the treatment of tuberculosis.
Anti-inflammatory Activity
Imidazole derivatives have been reported to exhibit anti-inflammatory properties . This makes them potential candidates for the development of new anti-inflammatory drugs.
Antitumor Activity
Imidazole derivatives have shown antitumor activities . They could be used in the development of new anticancer drugs.
Antidiabetic Activity
Imidazole derivatives have been reported to show antidiabetic activities . This suggests potential applications in the treatment of diabetes.
Antiviral Activity
Imidazole derivatives have been reported to exhibit antiviral properties . This makes them potential candidates for the development of new antiviral drugs.
Mechanism of Action
Target of Action
It is known that imidazole-containing compounds, such as this one, have a broad range of biological activities . They are used in various applications, including pharmaceuticals and agrochemicals .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, leading to different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Biochemical Pathways
Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .
Pharmacokinetics
It is known that imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which may influence its bioavailability.
Result of Action
Imidazole derivatives are known to have a wide range of biological activities, suggesting that they can have diverse molecular and cellular effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For example, the reaction conditions for the synthesis of certain imidazole derivatives were found to be mild enough for the inclusion of a variety of functional groups . Additionally, some processes can be run under solvent-free conditions , which may influence the compound’s action and stability.
properties
IUPAC Name |
1-(5-amino-1-methylbenzimidazol-2-yl)-2,2-dimethylpropane-1,3-diol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-13(2,7-17)11(18)12-15-9-6-8(14)4-5-10(9)16(12)3/h4-6,11,17-18H,7,14H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKNODROCANLZCH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)C(C1=NC2=C(N1C)C=CC(=C2)N)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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